4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide

• IUPAC Name: 4-[[2-[2-(benzylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C28H28N4O3S/c1-19(2)30-26(34)22-14-12-21(13-15-22)17-32-27(35)23-10-6-7-11-24(23)31-28(32)36-18-25(33)29-16-20-8-4-3-5-9-20/h3-15,19H,16-18H2,1-2H3,(H,29,33)(H,30,34)
• InChI Key: VXRMFVZPQFRIGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C28H28N4O3S
• Molecular Weight: 500.6 g/mol

Description

4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide is a useful research compound. Its molecular formula is C28H28N4O3S and its molecular weight is 500.62. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Synthesized compounds, including variants of quinazolin-4(3H)-one derivatives, have been evaluated for their antibacterial activity against various pathogens like Staphylococcus aureus and Escherichia coli. These studies demonstrate the potential use of these compounds in developing new antibacterial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).

Anti-inflammatory and Analgesic Properties

• Certain quinazolin-4(3H)-one derivatives exhibit significant anti-inflammatory and analgesic activities. These compounds were compared with standard drugs like phenylbutazone, indicating their potential as non-steroidal anti-inflammatory and analgesic agents (Kumar, Lal, & Rani, 2014).

Synthesis and Characterization of Quinazolines

• Quinazoline derivatives are synthesized and characterized for potential antimicrobial applications. The synthesis involves various chemical reactions and the compounds are screened for activity against different bacterial and fungal strains (Desai, Shihora, & Moradia, 2007).

Anticonvulsant Effects

• Novel quinazolinone derivatives have been synthesized and evaluated for their anticonvulsant effects using various experimental epilepsy models. These studies indicate the potential of these compounds in the management of convulsive disorders (Malik, Bahare, & Khan, 2013).

Anticancer Activity

• Certain quinazolinone derivatives have been tested for cytotoxicity against various cancer cell lines, demonstrating their potential as anticancer agents. These compounds exhibit selective toxicity towards cancer cells, making them promising candidates for further cancer research (Šermukšnytė, Kantminienė, Jonuškienė, Tumosienė, & Petrikaitė, 2022).

Human Carbonic Anhydrase Inhibitors

• Studies on S-substituted 2-mercaptoquinazolin-4(3H)-one derivatives, including 4-ethylbenzenesulfonamides, reveal their inhibitory action against various human carbonic anhydrase isoforms. These findings highlight their potential for the development of new treatments for diseases like glaucoma, epilepsy, arthritis, and cancer (El-Azab, Abdel-Aziz, Ahmed, Bua, Nocentini, Alsaif, Obaidullah, Hefnawy, & Supuran, 2020).